Cas no 5272-94-6 (1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-)

• Product Name: 1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-
• CAS No: 5272-94-6
• MF: C₁₇H₁₇BrN₂O₃
• MW: 377.232483625412
• CID: 383601
• PubChem ID: 2838806
• Update Time: 2025-04-19

1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-
• ethyl 6-amino-4-(3-bromophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate
• DTXSID10385557
• AKOS000558728
• AG-690/11549358
• AKOS030483951
• AB00078578-01
• 5272-94-6

• Inchi： 1S/C17H17BrN2O3/c1-3-13-15(17(21)22-4-2)14(12(9-19)16(20)23-13)10-6-5-7-11(18)8-10/h5-8,14H,3-4,20H2,1-2H3
• InChI Key： YSNUQRLVFWOGIG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC(CC)=C1C(=O)OCC

Computed Properties

• Exact Mass: 376.04231
• Monoisotopic Mass: 376.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 540.1°Cat760mmHg
• Flash Point: 280.4°C
• Refractive Index: 1.61
• PSA: 85.34